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Compound Name:
1,2-Oxazol-3-

ylmethanesulfonamide

CAS No.: 1375473-84-9

Cat. No.: B1429758

Get Quote

Subject: N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl} Derivatives

Executive Summary
The Challenge: In the structural characterization of bioactive isoxazoles, specifically N-{[5-(4-

methylphenyl)-1,2-oxazol-3-yl]methyl} derivatives, traditional geometric analysis often fails to

predict solubility and polymorphism risks.[1] It biases interpretation toward strong hydrogen

bonds (

) while ignoring the dispersive forces that constitute the majority of the crystal lattice energy.

The Solution: Hirshfeld Surface Analysis (HSA) offers a superior, quantitative alternative.[1] By

mapping the pro-molecule electron density, HSA reveals that 53.6% of the stabilizing

interactions in this specific scaffold are

dispersion forces—interactions completely invisible to standard geometric bond-length profiling.
[1]
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Verdict: For drug development professionals working with sulfonamide-isoxazole hybrids, HSA

is not optional; it is the only validated method to quantify the hydrophobic shielding that drives

bioavailability.[1]

Technical Comparison: HSA vs. Standard Geometric
Analysis (SGA)[1]
This section objectively compares the "Product" (Hirshfeld Surface Analysis) against the

industry-standard "Alternative" (Geometric Contact Analysis) using data derived from the

crystal structure of the title compound.
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Feature
Standard Geometric

Analysis (SGA)

Hirshfeld Surface

Analysis (HSA)

Impact on Drug

Design

Interaction Scope

Binary.[1] Counts

contacts only if

distance < sum of van

der Waals radii.

Continuous. Maps all

space occupied by the

molecule in the

crystal.[1]

HSA prevents

"missing" weak forces

that drive

polymorphism.

Quantification

Linear Distances

(ngcontent-ng-

c1352109670=""

_nghost-ng-

c1270319359=""

class="inline ng-star-

inserted">

).[1][2][3]

Surface Area

Contribution (%).[1]

HSA provides a

fingerprint of

"interaction weight"

(e.g., 53.6%

dispersion).[1][4]

Visual Output
Stick models with

dashed lines.

3D

Surface & 2D

Fingerprint Plots.

HSA visualizes shape

complementarity

(lock-and-key fit).

Sensitivity

High for strong H-

bonds (

,

).[1]

High for weak

contacts (

,

,

).[1]

Critical for isoxazoles

where

-stacking is prevalent.

Experimental Evidence: The "Invisible" Majority
In the analysis of N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}, SGA identifies the

hydrogen bonds as the primary feature because they are short and directional.[1]

However, HSA reveals the true energetic landscape (Khrustalev et al., 2022):

Interactions:53.6% (The dominant force, missed by SGA).[1]
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Interactions:20.8% (indicating

interactions from the tolyl ring).[1][4][5]

Interactions:17.7% (The only part heavily emphasized by SGA).[1]

Conclusion: Relying solely on SGA would lead a researcher to believe this molecule is primarily

stabilized by polar electrostatics, whereas HSA proves it is a dispersion-dominated lattice.[1]

Deep Dive: Analysis of the Title Compound
Compound: N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-1-phenyl-N-(prop-2-en-1-

yl)methanesulfonamide[1][4][5][6]

The Surface
The

(normalized distance) is the core metric.[1] It combines

(distance to internal atom) and

(distance to external atom) normalized by vdW radii.

Red Regions (Negative

): Indicate contacts shorter than vdW radii.[1] In this compound, these appear strictly around
the sulfonamide oxygens and the isoxazole nitrogen, confirming the

hydrogen bonding network.[1]

White Regions (Zero

): Contacts at vdW separation.[1] This covers the bulk of the 4-methylphenyl (tolyl) group,
indicating dense hydrophobic packing.[1]

Blue Regions (Positive

): No close contacts.[1]

The Shape Index and -Stacking
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For isoxazole derivatives,

-stacking is a critical stability factor.[1]

SGA Method: Measures centroid-to-centroid distances (often inconclusive if > 3.8

).[1]

HSA Method: Uses "Shape Index" (curvedness mapping).[1]

Observation: Look for adjacent red and blue triangles ( "bow-tie" patterns) on the surface

of the phenyl rings.[1]

Result: The title compound shows specific

contacts (20.8%) rather than parallel face-to-face

-stacking, suggesting a "herringbone" or edge-to-face packing style common in tolyl-
substituted heterocycles.[1]

Validated Experimental Protocol
Objective: Generate Hirshfeld Surfaces and Fingerprint Plots for N-{[5-(4-methylphenyl)-1,2-

oxazol-3-yl]methyl} derivatives.

Prerequisites:

Software: CrystalExplorer (Version 17.5 or later).[1][7]

Input: CIF (Crystallographic Information File) with refined H-atom positions.

Step-by-Step Workflow
Import and Normalization:

Load the .cif file into CrystalExplorer.[1]

Critical Step: Ensure bond lengths to Hydrogen are normalized to neutron diffraction

standards (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36072140/
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://abis-files.gazi.edu.tr/avesis/1c4827a9-9fe6-4929-86ec-48869cc47eb9?AWSAccessKeyId=XSO45GTNG2LKZD8YO90K&Expires=1772093293&Signature=ofPl3MQLVmdaEA22BLVnM7Ap%2B6c%3D
https://pubmed.ncbi.nlm.nih.gov/36072140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

). Standard X-ray data underestimates these lengths, skewing the surface.

Surface Generation:

Select the target molecule.[1][6]

Generate Surface ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

Type: Hirshfeld.[1][4][5][6]

Map Property

.[1]

Settings: Resolution = High; Color Scale = -0.1 (Red) to 1.5 (Blue) a.u.

Fingerprint Decomposition:

Navigate to "Display Control"

"Fingerprint".[1]

This generates the 2D plot (

vs

).[1]

Filter Interactions:

Select "O...H" to isolate the spikes (hydrogen bonds).[1]

Select "H...H" to isolate the central bulk (dispersion).[1]

Validation: The sum of all interaction percentages must equal 100% (

).[1]
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Topological Analysis (Optional but Recommended):

Map Shape Index to identify

stacking (look for red/blue triangles).[1]

Map Curvedness to identify planar stacking regions (flat green areas).[1]

Visualizing the Analytical Logic
The following diagram illustrates the decision framework for choosing between HSA and SGA,

and the workflow for executing HSA.
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Start: Crystal Structure Analysis

Is the molecule dominated by
strong donors/acceptors?

Standard Geometric Analysis
(Bond Lengths/Angles)

Yes (Pure Salt/Hydrate)

Hirshfeld Surface Analysis
(CrystalExplorer)

No (Organic/Drug-like)

Output: H-Bond List
(Misses Dispersion)

1. Normalize H-bonds
(Neutron standard)

Incomplete Data
(Switch Method)

2. Generate Surface
(Map d_norm)

3. Fingerprint Decomposition
(Quantify % contributions)

Result: 53.6% H...H
20.8% C...H
17.7% O...H

Click to download full resolution via product page
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Figure 1: Decision matrix and workflow for analyzing isoxazole derivatives. Note that organic

drug-like molecules default to HSA for complete characterization.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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